Cas no 1140964-67-5 (Methyl Ester 2-(Chloromethyl)-3,4-dihydro-4-oxo-5-quinazolinecarboxylic Acid)

• Product Name: Methyl Ester 2-(Chloromethyl)-3,4-dihydro-4-oxo-5-quinazolinecarboxylic Acid
• CAS No: 1140964-67-5
• MF: C₁₁H₉ClN₂O₃
• MW: 252.6538
• MDL: MFCD28384722
• CID: 4560971
• PubChem ID: 136206988
• Update Time: 2025-11-05

Methyl Ester 2-(Chloromethyl)-3,4-dihydro-4-oxo-5-quinazolinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Quinazolinecarboxylic acid, 2-(chloromethyl)-3,4-dihydro-4-oxo-, methyl ester
• Methyl 2-(chloromethyl)-4-oxo-3,4-dihydroquinazoline-5-carboxylate
• GCCKDFROPZNSAC-UHFFFAOYSA-N
• 2-chloromethyl-4-oxo-3,4-dihydro-quinazoline-5-carboxylic Acid Methyl Ester
• CID 136206988
• AKOS037650478
• C12828
• CS-M2984
• CS-14866
• 1140964-67-5
• SCHEMBL3520029
• Methyl2-(chloromethyl)-4-oxo-3,4-dihydroquinazoline-5-carboxylate
• methyl 2-(chloromethyl)-4-oxo-3H-quinazoline-5-carboxylate
• Methyl Ester 2-(Chloromethyl)-3,4-dihydro-4-oxo-5-quinazolinecarboxylic Acid

• MDL： MFCD28384722
• Inchi： 1S/C11H9ClN2O3/c1-17-11(16)6-3-2-4-7-9(6)10(15)14-8(5-12)13-7/h2-4H,5H2,1H3,(H,13,14,15)
• InChI Key： GCCKDFROPZNSAC-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C1=NC2=C([H])C([H])=C([H])C(C(=O)OC([H])([H])[H])=C2C(N1[H])=O

Computed Properties

• Exact Mass: 252.0301698g/mol
• Monoisotopic Mass: 252.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8
• XLogP3: 1.2

Experimental Properties

• Density: 1.5±0.1 g/cm3

Methyl Ester 2-(Chloromethyl)-3,4-dihydro-4-oxo-5-quinazolinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Methyl Ester 2-(Chloromethyl)-3,4-dihydro-4-oxo-5-quinazolinecarboxylic Acid

Introduction to CAS No 1140964-67-5: Methyl Ester 2-(Chloromethyl)-3,4-dihydro-4-oxo-5-quinazolinecarboxylic Acid

The compound with CAS No 1140964-67-5, known as Methyl Ester 2-(Chloromethyl)-3,4-dihydro-4-oxo-5-quinazolinecarboxylic Acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of quinazoline derivatives, which have garnered considerable attention due to their unique chemical properties and biological activities. The structure of this molecule is characterized by a quinazoline ring system with specific substituents that confer it with distinct reactivity and functionality.

The quinazoline core of this compound is a bicyclic aromatic system that forms the foundation for its chemical behavior. The presence of a methyl ester group at the 5-position of the quinazoline ring introduces additional electronic effects, enhancing its reactivity in certain chemical reactions. Furthermore, the chloromethyl group attached at the 2-position introduces both electron-withdrawing and steric effects, which can influence the molecule's interaction with other compounds and biological systems.

Recent studies have highlighted the potential of quinazoline derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The methyl ester group in this compound may play a role in modulating the pharmacokinetic properties of the molecule, such as its absorption, distribution, metabolism, and excretion (ADME) profile. This makes it a promising candidate for further investigation in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions involving appropriate starting materials. The synthesis typically involves the formation of the quinazoline ring followed by functionalization at specific positions to introduce the desired substituents. The chloromethyl group can be introduced via nucleophilic substitution or other suitable reaction pathways, depending on the starting materials and reaction conditions.

The physical properties of this compound are influenced by its molecular structure. It is expected to have moderate solubility in organic solvents due to the presence of both polar and non-polar groups. The melting point and boiling point would depend on the extent of intermolecular forces, such as hydrogen bonding and van der Waals interactions, which are influenced by the substituents on the quinazoline ring.

One area where this compound has shown potential is in materials science. Quinazoline derivatives are known for their ability to form stable coordination complexes with metal ions, making them useful in the development of new materials for catalysis or electronic applications. The methyl ester group may enhance these properties by providing additional sites for coordination or by stabilizing certain conformations of the molecule.

In conclusion, CAS No 1140964-67-5, or Methyl Ester 2-(Chloromethyl)-3,4-dihydro-4-oxo-5-qu